Ethyl 5-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate
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Overview
Description
Ethyl 5-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate is a chemical compound with the molecular weight of 275.15 . It has the InChI code 1S/C10H15BrN2O2/c1-5-15-9(14)7-6-12-13(8(7)11)10(2,3)4/h6H,5H2,1-4H3
. It is usually in liquid form .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered aromatic ring structure with two nitrogen atoms adjacent to three carbon atoms . The InChI key for this compound is RSUGKABMEVWWKL-UHFFFAOYSA-N
.
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the retrieved sources, pyrazoles are known to participate in a variety of chemical reactions .
Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 275.15 . The compound is typically stored at 4°C .
Scientific Research Applications
Synthesis and Chemical Properties
Ethyl 5-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate serves as an intermediate or building block in the synthesis of various pyrazole derivatives. For example, it has been utilized in the synthesis of compounds demonstrating fungicidal and plant growth regulation activities. This indicates its potential in agricultural chemistry for developing new pesticides or plant growth regulators. The crystal structure and synthesis method of a related compound, ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate, were reported, highlighting the importance of such molecules in understanding the structural basis of their biological activity and in the design of new compounds with enhanced properties (Minga, 2005).
Applications in Drug Discovery
The compound's derivatives have been explored for their biological activities, including antimicrobial and anticancer properties. A study on ethyl 5-amino-1-[(5'-methyl-1'-t-butyl-4'-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate showed preliminary bioassays indicating fungicidal and plant growth regulation activities, suggesting its potential use in developing new agrochemicals (李明 et al., 2005).
Material Science Applications
This compound and its derivatives have been used as precursors in the synthesis of various heterocyclic compounds, which are critical in material science for creating new materials with potential applications in electronics, photonics, and as functional materials. The synthesis of pyrazole derivatives through condensation reactions indicates their importance in developing novel materials with unique properties for technological applications (Ghaedi et al., 2015).
Safety and Hazards
This compound is considered hazardous and has been assigned the GHS07 pictogram . The hazard statements associated with this compound are H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
ethyl 5-bromo-1-tert-butylpyrazole-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15BrN2O2/c1-5-15-9(14)7-6-12-13(8(7)11)10(2,3)4/h6H,5H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSUGKABMEVWWKL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C(C)(C)C)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15BrN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80700132 |
Source
|
Record name | Ethyl 5-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80700132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1245272-40-5 |
Source
|
Record name | Ethyl 5-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80700132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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